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Compound of Interest

Compound Name: 4-Methoxystyrene

Cat. No.: B147599

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, purity grades,
and analytical methodologies for 4-Methoxystyrene (also known as 4-vinylanisole). As a
critical building block in organic synthesis and polymer chemistry, understanding the quality and
specifications of commercially available 4-Methoxystyrene is paramount for reproducible and
reliable research and development.

Commercial Sources and Purity Grades

4-Methoxystyrene is readily available from a variety of chemical suppliers, catering to a range
of research and manufacturing needs. The compound is typically offered in several purity
grades, with the most common being determined by Gas Chromatography (GC). Most
commercial preparations are stabilized to prevent polymerization, with 4-tert-butylcatechol
(TBC) being a frequently used inhibitor.

Below is a summary of major suppliers and the typical purity grades they offer for 4-
Methoxystyrene (CAS 637-69-4).
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Supplier Purity Grade Analysis Method Notes
Sigma-Aldrich (Merck)  =97.5% GC
Synonym: 4-
97% y y-
Vinylanisole
TCI America >98.0%][1] GC Stabilized with TBC[1]
Thermo Scientific Stabilized with 0.1%
] 96% GC
Chemicals 4-tert-Butylcatechol
Apollo Scientific 98% - Stabilized with TBC
Henan Sunlake
) 98%|2]
Enterprise Corp.
Chem-Impex
_ 98%
International

This table is a representative summary and may not be exhaustive. Researchers should always
consult the supplier's specific product documentation and Certificate of Analysis for the most
accurate and up-to-date information.

Experimental Protocol: Purity Determination by Gas
Chromatography (GC-FID)

The purity of 4-Methoxystyrene is predominantly determined by Gas Chromatography with a
Flame lonization Detector (GC-FID). While specific parameters may vary slightly between
laboratories and instrumentation, the following protocol outlines a typical methodology for this
analysis, based on standard practices for analyzing styrene and its derivatives.[3][4][5]

Objective: To determine the purity of a 4-Methoxystyrene sample and identify any potential
impurities.

Principle: The sample is vaporized and injected into a capillary column. The components of the
sample are separated based on their boiling points and interaction with the stationary phase.
The separated components are then detected by a Flame lonization Detector (FID), and the
resulting peak areas are used to calculate the percentage purity.
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Instrumentation and Reagents:

o Gas Chromatograph: Equipped with a split/splitless injector and a Flame lonization Detector
(FID).

e Column: A capillary column suitable for the analysis of aromatic compounds, such as a DB-
5ms (30 m x 0.25 mm ID, 0.25 um film thickness) or equivalent.

e Carrier Gas: Helium or Nitrogen, high purity.

e Gases for FID: Hydrogen and Air, high purity.

e Syringe: 10 uL GC syringe.

e Vials: 2 mL autosampler vials with septa.

e Solvent: Dichloromethane or a suitable high-purity solvent.

e 4-Methoxystyrene Standard: A certified reference material of known purity.

Chromatographic Conditions (Typical):

Parameter Value
Injector Temperature 250 °C
Detector Temperature 280 °C

Initial temperature of 80 °C, hold for 2 minutes,

Oven Temperature Program ) ]
ramp at 10 °C/min to 250 °C, hold for 5 minutes.

Carrier Gas Flow Rate 1.0 mL/min (constant flow)
Split Ratio 50:1
Injection Volume 1L

Procedure:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b147599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Standard Preparation: Prepare a standard solution of 4-Methoxystyrene in the chosen
solvent at a concentration of approximately 1 mg/mL.

o Sample Preparation: Prepare a sample solution of the 4-Methoxystyrene to be analyzed at
the same concentration as the standard solution.

« Injection: Inject the standard and sample solutions into the GC system.
o Data Acquisition: Record the chromatograms for both the standard and the sample.
o Data Analysis:

o Identify the peak corresponding to 4-Methoxystyrene in the chromatograms based on its
retention time, confirmed by the injection of the standard.

o Integrate the peak areas of all components in the chromatogram.

o Calculate the purity of the 4-Methoxystyrene sample using the area percent method:
Purity (%) = (Area of 4-Methoxystyrene Peak / Total Area of all Peaks) x 100

Quality Control Workflow for 4-Methoxystyrene

The following diagram illustrates a typical quality control (QC) workflow for a commercial
chemical reagent like 4-Methoxystyrene, from receipt of the raw material to the final product
release.
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Caption: Quality Control Workflow for 4-Methoxystyrene.
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This guide provides a foundational understanding of the commercial landscape and quality
assessment of 4-Methoxystyrene. For critical applications, it is imperative to obtain lot-specific
data from the supplier and, if necessary, perform independent verification of purity and identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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